molecular formula O3Rb2Ti B077403 Rubidium titanium oxide (Rb2TiO3) CAS No. 12137-34-7

Rubidium titanium oxide (Rb2TiO3)

Cat. No. B077403
CAS RN: 12137-34-7
M. Wt: 266.8 g/mol
InChI Key: KVGSDUSYVJYNHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rubidium titanium oxide (Rb2TiO3) is a compound that has attracted significant scientific interest due to its unique properties and potential applications in various fields. This compound is a member of the perovskite family of materials and has a complex crystal structure. It crystallizes in the orthorhombic Cmce space group .


Synthesis Analysis

The synthesis of Rubidium titanium oxide (Rb2TiO3) is a complex process that requires careful control of the reaction conditions. The most common method for synthesizing this compound is the solid-state reaction method, which involves mixing stoichiometric amounts of rubidium carbonate (Rb2CO3) and titanium dioxide (TiO2) at high temperatures. Additionally, Rb-doped TiO2 powders have been prepared by the sol–gel method for photocatalytic applications .


Molecular Structure Analysis

Rubidium titanium oxide (Rb2TiO3) has a complex crystal structure that contains both TiO6 octahedra and RbO12 polyhedra. This creates a unique environment for charge transfer and ion transport. The structure is three-dimensional .


Chemical Reactions Analysis

The reaction between titanium oxide (IV) and rubidium carbonate with the formation of metatitanate rubidium and carbon dioxide is represented as follows: TiO2 + Rb2CO3 → Rb2TiO3 + CO2 .

Safety And Hazards

Rubidium titanium oxide (Rb2TiO3) is not intended for human consumption or medical use and should only be handled by trained professionals in a laboratory setting.

Future Directions

There are many potential future directions for research on Rubidium titanium oxide (Rb2TiO3). Another promising avenue is the development of Ti-RFBs .

properties

IUPAC Name

oxygen(2-);rubidium(1+);titanium(4+)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3O.2Rb.Ti/q3*-2;2*+1;+4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVGSDUSYVJYNHV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[Ti+4].[Rb+].[Rb+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

O3Rb2Ti
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60923786
Record name Rubidium titanium(4+) oxide (2/1/3)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60923786
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

266.801 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Rubidium titanium oxide (Rb2TiO3)

CAS RN

12137-34-7
Record name Rubidium titanium oxide (Rb2TiO3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012137347
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Rubidium titanium oxide (Rb2TiO3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Rubidium titanium(4+) oxide (2/1/3)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60923786
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dirubidium titanate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.032.022
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.